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Abstract

Lanthionine Synthetase C-Like Protein 1 (LANCL1) is a multifaceted protein implicated in a
variety of cellular processes, including signal transduction, oxidative stress response, and
metabolism. Its function is intricately linked to its interactions with a diverse array of protein
partners. This technical guide provides a comprehensive overview of the known interaction
partners of LANCL1, presenting quantitative data, detailed experimental methodologies for the
identification and validation of these interactions, and visual representations of the associated
signaling pathways. This document is intended to serve as a core resource for researchers
investigating LANCL1-mediated cellular functions and for professionals in drug development
exploring LANCL1 as a potential therapeutic target.

Core Interaction Partners of LANCL1

The known interactome of LANCL1 includes proteins involved in signal transduction,
cytoskeletal organization, and metabolic regulation. The following table summarizes the key
interaction partners and the experimental methods used to identify them.
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Interacting Partner

Protein Family/Function

Experimental Method(s) of
Identification

Epidermal growth factor

Yeast Two-Hybrid, Surface

EPSS8
receptor pathway substrate 8 Plasmon Resonance (SPR)
STOM Stomatin Yeast Two-Hybrid
Family with sequence similarity  Mass Spectrometry, Co-
FAM49B S
49 member B Immunoprecipitation
Tripartite motif-containing S
TRIM21 ] Co-Immunoprecipitation
protein 21
CBs Cystathionine B-synthase Co-Immunoprecipitation

Glutathione (GSH)

Tripeptide antioxidant

Affinity Chromatography,
Surface Plasmon Resonance
(SPR)

Abscisic Acid (ABA)

Plant hormone, signaling

molecule in animals

Radioligand Binding Assay,
Surface Plasmon Resonance
(SPR)

Quantitative Analysis of LANCL1 Interactions

Quantitative data is crucial for understanding the strength and dynamics of protein-protein

interactions. The following table summarizes the available quantitative data for LANCL1 and its

binding partners.
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. . . Binding Affinity
Interacting Pair Technique (Kd) Reference

LANCL1 - EPS8 (SH3  Surface Plasmon

. 0.6 uM [1]2]
domain) Resonance (SPR)
LANCL1 - Glutathione  Surface Plasmon
0.7 mM [2]
(GSH) Resonance (SPR)
LANCL1 - Abscisic Surface Plasmon
) ~1-10 uM [3]
Acid (ABA) Resonance (SPR)
LANCL1 - FAM49B Not Quantified - [4][5]
LANCL1 - TRIM21 Not Quantified - [4][5]
LANCL1 - CBS Not Quantified - [1][6]
LANCL1 - STOM Not Quantified - [7]

Signaling Pathways Involving LANCL1 Interactions

LANCLL1 is a key component of several signaling pathways that regulate critical cellular
functions.

LANCL1-FAM49B-Racl-NADPH Oxidase-ROS Signaling
Pathway

Recent studies have elucidated a novel signaling pathway in which LANCL1, through its
interaction with FAM49B and TRIM21, regulates the activity of the small GTPase Racl and
consequently the production of reactive oxygen species (ROS) by NADPH oxidase. This
pathway has been implicated in promoting liver tumor initiation.[4][5][8][9][10]
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Caption: LANCL1 stabilizes FAM49B by preventing its TRIM21-mediated ubiquitination, leading
to the inhibition of Racl activity and reduced ROS production.

AMPK/PGC-1a/Sirtl Signaling Pathway

LANCL1 is also involved in the regulation of cellular energy metabolism through the
AMPK/PGC-1a/Sirtl pathway. This pathway is crucial for processes such as glucose uptake
and mitochondrial respiration.[3]

LANCLL1 in AMPK/PGC-10/Sirtl Signaling

Abscisic Acid
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Caption: Abscisic acid (ABA) activates LANCL1, which in turn stimulates the AMPK/PGC-
la/Sirtl pathway, promoting glucose uptake and mitochondrial respiration.

Experimental Methodologies

A variety of experimental techniques have been employed to identify and characterize the
interaction partners of LANCL1. This section provides an overview of the key methodologies.

Co-Immunoprecipitation (Co-IP)
Co-IP is a widely used technique to study protein-protein interactions in their native cellular
environment.

Workflow for LANCL1 Co-Immunoprecipitation:
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Co-Immunoprecipitation Workflow
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Caption: A generalized workflow for the co-immunoprecipitation of LANCL1 and its interacting
partners.
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Detailed Protocol for LANCL1-FAM49B/TRIM21 Co-Immunoprecipitation (adapted from[4]):

e Cell Lysis:

[¢]

Harvest cells (e.g., PLC/PRF/5) and lyse in a suitable lysis buffer (e.g., RIPA buffer)
supplemented with protease and phosphatase inhibitors.

[¢]

Incubate on ice for 30 minutes with occasional vortexing.

[¢]

Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

[e]

Collect the supernatant containing the protein extract.
e Immunoprecipitation:

o Pre-clear the lysate by incubating with Protein A/G agarose/magnetic beads for 1 hour at
4°C on a rotator.

o Centrifuge and collect the pre-cleared supernatant.

o Incubate the pre-cleared lysate with an anti-LANCL1 antibody (or control IgG) overnight at
4°C on a rotator.

o Add fresh Protein A/G beads and incubate for another 2-4 hours at 4°C.
e Washing and Elution:
o Pellet the beads by centrifugation and discard the supernatant.
o Wash the beads 3-5 times with lysis buffer to remove non-specifically bound proteins.
o Elute the bound proteins by boiling the beads in SDS-PAGE sample buffer.
e Analysis:
o Separate the eluted proteins by SDS-PAGE.

o Transfer the proteins to a PVDF membrane.
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o Probe the membrane with primary antibodies against LANCL1, FAM49B, and TRIM21,
followed by incubation with appropriate HRP-conjugated secondary antibodies.

o Detect the protein bands using an enhanced chemiluminescence (ECL) system.

Mass Spectrometry (MS)

Mass spectrometry is a powerful tool for identifying unknown protein interaction partners.

Workflow for Identification of LANCL1 Interactors by MS:
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Mass Spectrometry Workflow
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Yeast Two-Hybrid Principle
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Surface Plasmon Resonance Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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